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Compound of Interest

4,7-Dibromo-5,6-difluorobenzolc]
[1,2,5]thiadiazole

Cat. No.: B597133

Compound Name:

An In-depth Technical Guide to the Molecular Weight of 4,7-Dibromo-5,6-
difluorobenzo|c]thiadiazole

Introduction

4,7-Dibromo-5,6-difluorobenzo[c][1][2][3]thiadiazole is a halogenated benzothiadiazole
derivative. Compounds of this class are of significant interest to researchers in materials
science and drug development. They often serve as building blocks in the synthesis of organic
semiconductors used in photovoltaic devices and light-emitting diodes.[4] The precise
molecular weight is a fundamental physical constant, critical for accurate stoichiometric
calculations in chemical reactions, material characterization, and drug formulation. This guide
provides a detailed breakdown of its molecular weight calculation, relevant experimental
methodologies, and a visual representation of its elemental composition.

Molecular Formula and Structure

The chemical formula for 4,7-Dibromo-5,6-difluorobenzo[c]thiadiazole is CeéBr2F2N2S.[5] This
formula indicates that each molecule is composed of:

e Six Carbon (C) atoms

e Two Bromine (Br) atoms
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e Two Fluorine (F) atoms
e Two Nitrogen (N) atoms

e One Sulfur (S) atom

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights of the constituent elements, which are
weighted averages of the masses of their naturally occurring isotopes.[6]

The final calculated molecular weight of 4,7-Dibromo-5,6-difluorobenzolc]thiadiazole is
approximately 329.95 g/mol .

Data Presentation: Elemental Composition and Atomic
Weights

The following table summarizes the atomic weight data for each element present in the

compound.

Standard Total

Element Symbol Quantity Atomic Weight  Contribution (
(g/mol) g/mol )

Carbon C 6 12.011[7][8] 72.066

Bromine Br 2 79.904[1][2][9] 159.808

Fluorine F 2 18.998[10][11] 37.996

Nitrogen N 2 14.007[12][13] 28.014

Sulfur S 1 32.06[14][15] 32.060

Total CeBr2F2N2S 329.944

Note: The slight difference between the calculated total (329.944 g/mol ) and the commonly
cited value (329.95 g/mol ) can arise from rounding differences or the use of monoisotopic
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masses versus average atomic weights.

Experimental Protocols: Molecular Weight
Determination

The molecular weight of a compound like 4,7-Dibromo-5,6-difluorobenzo[c]thiadiazole is
typically confirmed experimentally using mass spectrometry.

General Methodology: High-Resolution Mass
Spectrometry (HRMS)

o Sample Preparation: A small quantity of the purified compound is dissolved in a suitable
volatile solvent.

 lonization: The sample solution is introduced into the mass spectrometer. A soft ionization
technique, such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI), is used to generate molecular ions with minimal
fragmentation.

o Mass Analysis: The generated ions are accelerated into a high-resolution mass analyzer
(e.g., Time-of-Flight (TOF) or Orbitrap). The analyzer separates the ions based on their
mass-to-charge ratio (m/z).

» Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular
ion. For CeBr2F2N2zS, the distinctive isotopic pattern of bromine (nearly equal abundance of
isotopes 7°Br and 8!Br) provides a clear signature, aiding in the confirmation of the molecular
formula.[1] The high resolution of the instrument allows for a very precise mass
measurement, which can be used to confirm the elemental composition.

Visualization of Elemental Contribution

The following diagram illustrates the logical relationship between the individual elements and
the final molecular weight of the compound.
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Caption: Elemental contributions to the total molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://minstar.lookchem.com/404.aspx
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://m.youtube.com/watch?v=0DjGnME8ITM
https://pubchem.ncbi.nlm.nih.gov/element/Carbon
https://periodic-table.rsc.org/element/35/bromine
https://periodic-table.rsc.org/element/35/bromine
https://periodic-table.rsc.org/element/9/fluorine
https://periodic-table.rsc.org/element/9/fluorine
https://physics.nist.gov/PhysRefData/Handbook/Tables/fluorinetable1.htm
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://www.echemi.com/community/what-is-the-atomic-mass-of-sulphur_mjart22040916903_195.html
https://en.wikipedia.org/wiki/Sulfur
https://www.benchchem.com/product/b597133#4-7-dibromo-5-6-difluorobenzo-c-thiadiazole-molecular-weight
https://www.benchchem.com/product/b597133#4-7-dibromo-5-6-difluorobenzo-c-thiadiazole-molecular-weight
https://www.benchchem.com/product/b597133#4-7-dibromo-5-6-difluorobenzo-c-thiadiazole-molecular-weight
https://www.benchchem.com/product/b597133#4-7-dibromo-5-6-difluorobenzo-c-thiadiazole-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b597133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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